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Compound of Interest

Compound Name: Sodium mercaptopyruvate

Cat. No.: B110611 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Sodium Mercaptopyruvate. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices and build

confidence in chemical handling.

Chemical and Physical Properties
A summary of the key quantitative data for Sodium Mercaptopyruvate is presented below for

easy reference.

Property Value

Molecular Formula C3H3NaO3S[1][2]

Molecular Weight 142.11 g/mol [1][2]

Appearance White crystalline powder (est)[3]

Melting Point 200 °C (decomposes)

Solubility Soluble in water[2]

Storage Temperature 2-8°C
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Hazard Identification and Personal Protective
Equipment (PPE)
Sodium Mercaptopyruvate is classified with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

PPE Category Specification Rationale

Respiratory Protection
Dust mask type N95 (US) or

equivalent

Prevents inhalation of the

powder form, which can cause

respiratory irritation.

Eye Protection
Safety glasses with side-

shields or goggles

Protects eyes from dust

particles that can cause

serious irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact, which

can lead to irritation.[4]

Body Protection Laboratory coat

Provides an additional layer of

protection against accidental

spills.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety and experimental integrity.

1. Preparation and Engineering Controls:

Ensure a calibrated weighing balance is located within a chemical fume hood or an area with

appropriate exhaust ventilation.[4]
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Verify that an emergency eyewash station and safety shower are accessible and operational.

[5]

Prepare all necessary glassware and utensils.

Clearly label all containers with the chemical name and any relevant hazard warnings.

2. Weighing and Solution Preparation:

Don all required PPE before handling the chemical.

Handle the solid powder exclusively within a chemical fume hood to minimize inhalation risk.

[4]

Carefully weigh the desired amount of Sodium Mercaptopyruvate. Avoid creating dust

clouds.[4]

To prepare a stock solution, slowly add the powder to the chosen solvent (e.g., water) while

stirring to ensure it dissolves completely.[2]

If using water as the solvent for a stock solution that will be used in cell culture, it should be

filtered and sterilized with a 0.22 μm filter before use.[1]

3. Storage:

Store the solid compound in a tightly sealed container in a dry, well-ventilated place at the

recommended storage temperature of 2-8°C.[4]

For stock solutions, aliquot into smaller volumes to prevent repeated freeze-thaw cycles.[1]

Store stock solutions at -20°C for up to one year or at -80°C for up to two years.[1]

4. Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal.[6]
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For larger spills, evacuate the area and contact your institution's environmental health and

safety department.

If the chemical comes into contact with skin, wash the affected area immediately with soap

and plenty of water.

If the chemical gets into the eyes, rinse cautiously with water for several minutes.[6]

Disposal Plan
Proper disposal of Sodium Mercaptopyruvate and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Chemical: Dispose of unused or waste Sodium Mercaptopyruvate by contacting a

licensed professional waste disposal service.[4] Do not dispose of it down the drain.

Contaminated Materials: Any materials contaminated with Sodium Mercaptopyruvate, such

as gloves, weigh boats, and paper towels, should be placed in a sealed, labeled waste

container.

Empty Containers: Dispose of empty containers as unused product in accordance with

institutional and local regulations.[4]
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Caption: Workflow for handling Sodium Mercaptopyruvate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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